Cas no 1700074-68-5 (1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1700074-68-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5580073
• Update Time: 2025-07-23

1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-[(3-methyl-2-thienyl)methyl]-
• 1-((3-Methylthiophen-2-yl)methyl)-1h-imidazole-4-carboxylic Acid
• 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-7-2-3-15-9(7)5-12-4-8(10(13)14)11-6-12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： PDWRNOIYJZDPRK-UHFFFAOYSA-N
• SMILES： C1N(CC2SC=CC=2C)C=C(C(O)=O)N=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 470.0±35.0 °C(Predicted)
• pka: 1.55±0.10(Predicted)

Additional information on 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid (CAS: 1700074-68-5)

The compound 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid (CAS: 1700074-68-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the thiophene and imidazole moieties, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting various enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the application of 1700074-68-5 in the development of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of cancers and autoimmune diseases.

In addition to its kinase inhibitory properties, recent pharmacological evaluations have revealed that 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid exhibits favorable pharmacokinetic profiles. Preclinical studies in animal models have shown good oral bioavailability and metabolic stability, making it a promising candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects.

The synthesis of 1700074-68-5 has also seen improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being explored to make the production process more sustainable.

Looking ahead, researchers are focusing on structural modifications of this core scaffold to improve its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are being employed to design more potent and selective derivatives. These efforts are expected to yield new drug candidates in the coming years, particularly in the areas of oncology and inflammation.

In conclusion, 1-((3-methylthiophen-2-yl)methyl)-1H-imidazole-4-carboxylic acid represents an important chemical entity in modern drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable tool for medicinal chemists. Continued research into this compound and its derivatives may lead to breakthrough therapies for various diseases, though further optimization and clinical validation are necessary.